Cas no 683780-21-4 (2-{5-(4-chlorophenyl)-6-methylthieno2,3-dpyrimidin-4-ylsulfanyl}-N-(3-methoxyphenyl)acetamide)

• Product Name: 2-{5-(4-chlorophenyl)-6-methylthieno2,3-dpyrimidin-4-ylsulfanyl}-N-(3-methoxyphenyl)acetamide
• CAS No: 683780-21-4
• MF: C₂₂H₁₈ClN₃O₂S₂
• MW: 455.980221271515
• CID: 6220119
• PubChem ID: 1277422
• Update Time: 2025-05-19

2-{5-(4-chlorophenyl)-6-methylthieno2,3-dpyrimidin-4-ylsulfanyl}-N-(3-methoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-{5-(4-chlorophenyl)-6-methylthieno2,3-dpyrimidin-4-ylsulfanyl}-N-(3-methoxyphenyl)acetamide
• 2-{[5-(4-chlorophenyl)-6-methylthieno[2,3-d]pyrimidin-4-yl]sulfanyl}-N-(3-methoxyphenyl)acetamide
• 683780-21-4
• 2-((5-(4-chlorophenyl)-6-methylthieno[2,3-d]pyrimidin-4-yl)thio)-N-(3-methoxyphenyl)acetamide
• 2-[5-(4-chlorophenyl)-6-methylthieno[2,3-d]pyrimidin-4-yl]sulfanyl-N-(3-methoxyphenyl)acetamide
• F1174-3256
• AKOS002276701

• Inchi： 1S/C22H18ClN3O2S2/c1-13-19(14-6-8-15(23)9-7-14)20-21(24-12-25-22(20)30-13)29-11-18(27)26-16-4-3-5-17(10-16)28-2/h3-10,12H,11H2,1-2H3,(H,26,27)
• InChI Key： YNPPBHCWIBJEMS-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=C(C)SC2C1=C(N=CN=2)SCC(NC1C=CC=C(C=1)OC)=O

Computed Properties

• Exact Mass: 455.0528969g/mol
• Monoisotopic Mass: 455.0528969g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 579
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 118Ų

Additional information on 2-{5-(4-chlorophenyl)-6-methylthieno2,3-dpyrimidin-4-ylsulfanyl}-N-(3-methoxyphenyl)acetamide

Introduction to 2-{5-(4-chlorophenyl)-6-methylthieno2,3-dpyrimidin-4-ylsulfanyl}-N-(3-methoxyphenyl)acetamide (CAS No. 683780-21-4)

The compound 2-{5-(4-chlorophenyl)-6-methylthieno2,3-dpyrimidin-4-ylsulfanyl}-N-(3-methoxyphenyl)acetamide, identified by its CAS number 683780-21-4, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of multiple heterocyclic rings and functional groups makes it a promising candidate for further exploration in therapeutic interventions.

In recent years, the development of novel heterocyclic compounds has been a focal point in the pharmaceutical industry. These compounds often exhibit unique biological activities that make them valuable for treating various diseases. The structure of 2-{5-(4-chlorophenyl)-6-methylthieno2,3-dpyrimidin-4-ylsulfanyl}-N-(3-methoxyphenyl)acetamide incorporates elements such as thieno[2,3-d]pyrimidines, which are known for their diverse pharmacological properties. Specifically, the thieno[2,3-d]pyrimidine core is a privileged scaffold that has been extensively studied for its potential in anticancer, antiviral, and anti-inflammatory applications.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The incorporation of the 4-chlorophenyl and methylthieno groups introduces specific electronic and steric properties that can influence the compound's interactions with biological targets. Additionally, the presence of the N-(3-methoxyphenyl)acetamide moiety adds another layer of complexity, potentially enhancing the compound's bioavailability and metabolic stability.

Recent studies have highlighted the importance of heterocyclic sulfides in medicinal chemistry. The sulfanyl group in 2-{5-(4-chlorophenyl)-6-methylthieno2,3-dpyrimidin-4-ylsulfanyl}-N-(3-methoxyphenyl)acetamide is particularly noteworthy, as it has been shown to enhance binding affinity to certain biological receptors. This property makes it an attractive candidate for further investigation in the development of new drugs targeting neurological disorders and infectious diseases.

The pharmacological profile of this compound is still under extensive research. Preliminary studies suggest that it may exhibit inhibitory effects on enzymes involved in cancer cell proliferation and inflammation. The combination of its structural features and functional groups positions it as a versatile tool for drug discovery. Researchers are exploring its potential as an antagonist or agonist for various receptors, which could lead to novel therapeutic strategies.

In conclusion, 2-{5-(4-chlorophenyl)-6-methylthieno2,3-dpyrimidin-4-ylsulfanyl}-N-(3-methoxyphenyl)acetamide (CAS No. 683780-21-4) is a promising compound with significant potential in pharmaceutical applications. Its complex structure and diverse functional groups make it an intriguing subject for further research. As our understanding of molecular interactions continues to evolve, compounds like this one are poised to play a crucial role in the development of next-generation therapeutics.